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Compound of Interest

Compound Name: 4'-tert-Butylacetophenone

CAS No.: 43133-94-4

Cat. No.: B7722444

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core reactions involving the ketone

functional group, a cornerstone in organic synthesis and medicinal chemistry. The unique

reactivity of the carbonyl group in ketones allows for a diverse array of transformations, making

it a critical synthon in the construction of complex molecules, including active pharmaceutical

ingredients (APIs). This document details the mechanisms, experimental protocols, and

quantitative data for key ketone reactions, presented in a format tailored for professionals in the

scientific research and drug development fields.

Spectroscopic Characterization of Ketones
The identification and characterization of ketones are routinely performed using spectroscopic

methods, primarily Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

1.1. Infrared (IR) Spectroscopy

The most prominent feature in the IR spectrum of a ketone is the strong carbonyl (C=O)

stretching absorption. The position of this band is sensitive to the molecular structure.
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Type of Ketone C=O Stretch Frequency (cm⁻¹)

Saturated aliphatic ketones ~1715

α,β-Unsaturated ketones 1685-1660

Aromatic ketones 1690-1680

Cyclic ketones (Cyclohexanone) ~1715

Cyclic ketones (Cyclopentanone) ~1750

Cyclic ketones (Cyclobutanone) ~1785

1.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR: The carbonyl carbon of a ketone is highly deshielded and appears in a

characteristic downfield region of the ¹³C NMR spectrum, typically between 190 and 220

ppm.[1][2][3]

¹H NMR: While ketones do not have a proton directly attached to the carbonyl group, the

protons on the α-carbon(s) are deshielded and typically resonate in the range of 2.0-2.5

ppm.

Carbon Environment ¹³C Chemical Shift (ppm)

C=O (Ketone) 205 - 220[1]

C=O (Aldehyde) 190 - 200[1]

C=O (Acid & Ester) 170 - 185[1]

Aromatic C 125 - 150[1]

Alkene C=C 110 - 140

Alkyne C≡C 70 - 90

C-O (Alcohol, Ether) 50 - 90

Alkyl C 10 - 50

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Experimental/Carbon-13_NMR/Interpreting_C-13_NMR_Spectra
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://www.scribd.com/document/532011104/13-C-NMR-Chemical-Shift-Table
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Experimental/Carbon-13_NMR/Interpreting_C-13_NMR_Spectra
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Experimental/Carbon-13_NMR/Interpreting_C-13_NMR_Spectra
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Experimental/Carbon-13_NMR/Interpreting_C-13_NMR_Spectra
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Experimental/Carbon-13_NMR/Interpreting_C-13_NMR_Spectra
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleophilic Addition Reactions
The quintessential reaction of ketones is nucleophilic addition to the carbonyl carbon. The

polarization of the C=O bond renders the carbon atom electrophilic and susceptible to attack by

nucleophiles.

Grignard Reaction
The addition of Grignard reagents (R-MgX) to ketones is a powerful method for forming carbon-

carbon bonds and synthesizing tertiary alcohols.[4][5]

Mechanism:

The reaction proceeds through the nucleophilic attack of the carbanionic portion of the

Grignard reagent on the electrophilic carbonyl carbon, forming a tetrahedral magnesium

alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the tertiary

alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Key Reactions of the
Ketone Functional Group]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7722444/docs#an-in-depth-technical-guide-to-key-
reactions-of-the-ketone-functional-group]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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